Cas no 2248312-91-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)-4-methylbenzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)-4-methylbenzoate
• CAS No: 2248312-91-4
• MF: C₁₈H₁₆N₂O₆S
• MW: 388.394443511963
• CID: 6602702
• PubChem ID: 165732786
• Update Time: 2025-06-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)-4-methylbenzoate
• EN300-6520642
• 2248312-91-4

• Inchi： 1S/C18H16N2O6S/c1-11-8-9-12(10-15(11)27(24,25)19(2)3)18(23)26-20-16(21)13-6-4-5-7-14(13)17(20)22/h4-10H,1-3H3
• InChI Key： KQEVVDUCPVHGAJ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=CC=1C)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 388.07290741g/mol
• Monoisotopic Mass: 388.07290741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 705
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(dimethylsulfamoyl)-4-methylbenzoate

Introduction to CAS No 2248312-91-4: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(Dimethylsulfamoyl)-4-Methylbenzoate

The compound with CAS No 2248312-91-4, known as 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(Dimethylsulfamoyl)-4-Methylbenzoate, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which includes a dioxo group and a dimethylsulfamoyl substituent. These structural features contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of dioxo groups in enhancing the stability and bioavailability of pharmaceutical compounds. The presence of the dimethylsulfamoyl group further enhances the compound's ability to interact with biological systems, making it a promising candidate for drug development. Researchers have explored its potential as a precursor in the synthesis of advanced materials and as an intermediate in pharmaceutical chemistry.

The synthesis of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(Dimethylsulfamoyl)-4-Methylbenzoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems has been reported to significantly improve the efficiency of this synthesis pathway. These findings underscore the importance of optimizing synthetic routes for complex molecules like this one.

In terms of physical properties, this compound exhibits a melting point that is consistent with its molecular weight and functional groups. Its solubility in various solvents has been studied extensively, revealing its potential for use in formulations requiring specific dissolution profiles. The compound's stability under different storage conditions has also been evaluated, providing valuable insights for its practical application.

Recent research has focused on the biological activity of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(Dimethylsulfamoyl)-4-Methylbenzoate, particularly in the context of its role as a bioactive molecule. Studies have demonstrated its ability to modulate key cellular pathways, suggesting its potential as a therapeutic agent in treating various diseases. Collaborative efforts between chemists and biologists have further elucidated its mechanism of action at the molecular level.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed the distribution of electron density across the molecule, which is crucial for understanding its reactivity towards different chemical species. These computational studies have also aided in predicting the compound's behavior under various reaction conditions.

Moreover, green chemistry principles have been applied to the synthesis and application of 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 3-(Dimethylsulfamoyl)-4-Methylbenzoate, emphasizing sustainability and environmental friendliness. The development of eco-friendly synthetic routes and the minimization of waste generation are key areas of focus in current research.

In conclusion, CAS No 2248312-91-4 represents a significant advancement in organic chemistry with promising applications across multiple disciplines. Its unique structure and properties make it a valuable tool for researchers aiming to develop innovative solutions in pharmaceuticals and materials science.